Cas no 944897-90-9 (5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde)

• Product Name: 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde
• CAS No: 944897-90-9
• MF: C₁₀H₅F₃N₂O₂
• MW: 242.154112577438
• CID: 1083610
• PubChem ID: 72211030
• Update Time: 2025-04-20

5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-carbaldehyde
• 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole-2-carbaldehyde
• 944897-90-9
• AB57550
• DB-349620

• Inchi： 1S/C10H5F3N2O2/c11-10(12,13)7-3-1-6(2-4-7)9-15-14-8(5-16)17-9/h1-5H
• InChI Key： VRVDLTVJOGHSNG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2=NN=C(C=O)O2)=CC=1)(F)F

Computed Properties

• Exact Mass: 242.03031189g/mol
• Monoisotopic Mass: 242.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56Ų